Cas no 381229-48-7 (3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid)

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid structure
381229-48-7 structure
Product Name:3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid
CAS No:381229-48-7
MF:C8H3ClF4O2
MW:242.554835557938
CID:1093622
Update Time:2025-04-20

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid
    • Inchi： 1S/C8H3ClF4O2/c9-5-2-3(7(14)15)1-4(6(5)10)8(11,12)13/h1-2H,(H,14,15)
    • InChI Key： UYEXBYNDDVJLHJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(=O)O)C=C(C(F)(F)F)C=1F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Security Information

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Pricemore >>

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3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:381229-48-7)3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid
Order Number:A905359
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:20
Price ($):648.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:381229-48-7)3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid
A905359
Purity:99%
Quantity:5g
Price ($):648.0
Email